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Compound of Interest

Compound Name: Sannamycin G

Cat. No.: B15563065

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sannamycin G is a member of the uridyl peptide class of antibiotics, produced by
Streptomyces sp. SS. This document provides a comprehensive technical overview of
Sannamycin G, detailing its physicochemical properties, and available information regarding
its biological activity. The methodologies for the isolation and characterization of this natural
product are also outlined to support further research and development efforts.

Physicochemical Properties

Sannamycin G is a nucleosidyl-peptide antibiotic. Its fundamental properties have been
determined through mass spectrometry and NMR spectroscopy.
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Property Value Reference
Molecular Formula C14H30N404 [1]
Molecular Weight 318.41 g/mol

Exact Mass 318.2267 Da

C, 52.81%; H, 9.50%; N,

Elemental Analysis
17.60%; O, 20.10%

Synonyms KA 7038V, Istamycin X

Biological Activity

Sannamycin G has been identified as an antibacterial agent. The class of uridyl peptide
antibiotics, to which Sannamycin G belongs, is known to target the bacterial translocase Mray,
an essential enzyme involved in the biosynthesis of the cell wall.[1] This mechanism of action
makes it a subject of interest for its potential against pathogenic bacteria. Published research
indicates that Sannamycins exhibit activity against Pseudomonas aeruginosa and
Mycobacterium tuberculosis.[1] However, specific minimum inhibitory concentration (MIC)
values for Sannamycin G against a comprehensive panel of microorganisms are not readily
available in the public domain and require further investigation of the primary literature.

Experimental Protocols

The following sections detail the general experimental procedures for the production, isolation,
and characterization of Sannamycin G, based on methodologies for related compounds.

Fermentation and Production

The production of Sannamycin G is achieved through the fermentation of Streptomyces sp.
SS. Atypical protocol would involve:

« Strain Cultivation: Inoculation of Streptomyces sp. SS into a suitable seed medium and
incubation to achieve sufficient biomass.

e Production Fermentation: Transfer of the seed culture to a larger scale production medium.
Fermentation is carried out under controlled conditions of temperature, pH, and aeration to
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optimize the yield of Sannamycin G.

Isolation and Purification

A multi-step chromatographic process is generally employed to isolate Sannamycin G from the
fermentation broth.

» Broth Filtration: The fermentation broth is first filtered to separate the mycelium from the
supernatant containing the antibiotic.

o Chromatographic Separation: The supernatant is then subjected to a series of column
chromatography steps. This may include ion-exchange and size-exclusion chromatography
to separate Sannamycin G from other components in the broth.

» Final Purification: High-Performance Liquid Chromatography (HPLC) is often used as a final
step to obtain highly purified Sannamycin G.

Structure Elucidation

The chemical structure of Sannamycin G is determined using a combination of spectroscopic

techniques.

o Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact
mass and molecular formula of the compound.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: One-dimensional (*H and 13C) and two-
dimensional (COSY, HSQC, HMBC) NMR experiments are conducted to elucidate the
detailed chemical structure and stereochemistry of Sannamycin G.

Workflow and Process Visualization

The following diagrams illustrate the general workflows for the isolation and characterization of

Sannamycin G.
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Figure 1. General workflow for the isolation and characterization of Sannamycin G.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b15563065?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3510599/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3510599/
https://www.benchchem.com/product/b15563065#sannamycin-g-molecular-weight-and-formula
https://www.benchchem.com/product/b15563065#sannamycin-g-molecular-weight-and-formula
https://www.benchchem.com/product/b15563065#sannamycin-g-molecular-weight-and-formula
https://www.benchchem.com/product/b15563065#sannamycin-g-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15563065?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

